Cas no 61011-85-6 (Thiocyanic acid, 4-bromo-2,6-dinitrophenyl ester)

• Product Name: Thiocyanic acid, 4-bromo-2,6-dinitrophenyl ester
• CAS No: 61011-85-6
• MF: C₇H₂BrN₃O₄S
• MW: 304.077478885651
• CID: 1624414
• Update Time: 2024-09-12

Thiocyanic acid, 4-bromo-2,6-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-bromo-2,6-dinitrophenyl ester

• Inchi： 1S/C7H2BrN3O4S/c8-4-1-5(10(12)13)7(16-3-9)6(2-4)11(14)15/h1-2H
• InChI Key： HCUKTMCZNZNIPN-UHFFFAOYSA-N
• SMILES： S(C1=C([N+]([O-])=O)C=C(Br)C=C1[N+]([O-])=O)C#N

Computed Properties

• Exact Mass: 302.89496

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• Boiling Point: 354.2±42.0 °C(Predicted)
• PSA: 110.07